Cas no 55130-39-7 (DIETHYLETHOXYMETHYLENEOXALACETATEISOMERMIXTURE)
55130-39-7 structure
Product Name:DIETHYLETHOXYMETHYLENEOXALACETATEISOMERMIXTURE
CAS No:55130-39-7
MF:C11H16O6
MW:244.241144180298
CID:943412
PubChem ID:40590
Update Time:2025-04-19
DIETHYLETHOXYMETHYLENEOXALACETATEISOMERMIXTURE Chemical and Physical Properties
Names and Identifiers
-
- DIETHYLETHOXYMETHYLENEOXALACETATEISOMERMIXTURE
- diethyl 2-(ethoxymethylidene)-3-oxobutanedioate
- butanedioic acid, 2-(ethoxymethylene)-3-oxo-, diethyl ester, (2E)-
- Diethyl (2E)-2-(ethoxymethylene)-3-oxosuccinate
- SCHEMBL8832099
- (ethoxymethylene)oxalacetic acid, diethyl ester
- Diethyl 2-(ethoxymethylidene)-3-oxo-butanedioate
- 55130-39-7
- Butanedioic acid, (ethoxymethylene)oxo-, diethyl ester, (E)-
- 52942-64-0
- 55130-49-9
- diethyl 2-(ethoxymethylene)-3-oxosuccinate
- Butanedioic acid, (ethoxymethylene)oxo-, diethyl ester, (Z)-
- Diethyl (ethoxymethylene)oxalacetate
- DB-254439
- BUTANEDIOIC ACID, (ETHOXYMETHYLENE)OXO-, DIETHYL ESTER
- DB-342570
- diethyl(ethoxymethylene)oxalacetate
- Diethyl ethoxymethyleneoxalacetate
- DTXSID9073543
- UZVPVDDPMTWWED-UHFFFAOYSA-N
-
- Inchi: 1S/C11H16O6/c1-4-15-7-8(10(13)16-5-2)9(12)11(14)17-6-3/h7H,4-6H2,1-3H3
- InChI Key: UZVPVDDPMTWWED-UHFFFAOYSA-N
- SMILES: O(C(C(=COCC)C(C(=O)OCC)=O)=O)CC
Computed Properties
- Exact Mass: 244.09468
- Monoisotopic Mass: 244.094688
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 78.9
- XLogP3: 1.4
Experimental Properties
- Density: 1.141
- Boiling Point: 346.939°C at 760 mmHg
- Flash Point: 152.04°C
- Refractive Index: 1.457
- PSA: 78.9
DIETHYLETHOXYMETHYLENEOXALACETATEISOMERMIXTURE Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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